85-32-5

Guanosine-5'-monophosphate

In Stock

• CAS RN:
• 85-32-5

• Formula:
• C10H14N5O8P

• InChI:
• InChI=1S/C10H14N5O8P/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1

• InChIKey:
• RQFCJASXJCIDSX-UUOKFMHZSA-N

• Guanosine 5'-monophosphate is a purine ribonucleoside 5'-monophosphate having guanine as the nucleobase. It has a role as a metabolite, a biomarker, an Escherichia coli metabolite and a mouse metabolite. It is a guanosine 5'-phosphate and a purine ribonucleoside 5'-monophosphate. It is a conjugate acid of a guanosine 5'-monophosphate(2-).
  A guanine nucleotide containing one phosphate group esterified to the sugar moiety and found widely in nature.

1,3,7-Trinitrofluoren-9-one

• CAS RN:
• 47285-32-5

• Formula:
• C13H5N3O7

• InChI:
• InChI=1S/C13H5N3O7/c17-13-10-3-6(14(18)19)1-2-8(10)9-4-7(15(20)21)5-11(12(9)13)16(22)23/h1-5H

• InChIKey:
• XREBAXXUFXUZAY-UHFFFAOYSA-N

• 1,3,7-Trinitrofluoren-9-one is a useful research compound. Its molecular formula is C13H5N3O7 and its molecular weight is 315.19 g/mol. The purity is usually 95%.

1-Formyl-4-hydroxymethylcyclohexane

In Stock

• CAS RN:
• 92385-32-5

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c9-5-7-1-2-8(6-10)4-3-7/h5,7-8,10H,1-4,6H2

• InChIKey:
• ZMVNSYYBXALPII-UHFFFAOYSA-N

• 1-Formyl-4-hydroxymethylcyclohexane is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.

2-(Carboxymethyl)-4-nitrobenzoic acid

In Stock

• CAS RN:
• 39585-32-5

• Formula:
• C9H7NO6

• InChI:
• InChI=1S/C9H7NO6/c11-8(12)4-5-3-6(10(15)16)1-2-7(5)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)

• InChIKey:
• CKXXWBQEZGLFMV-UHFFFAOYSA-N

• 2-(Carboxymethyl)-4-nitrobenzoic acid is a useful research compound. Its molecular formula is C9H7NO6 and its molecular weight is 225.15 g/mol. The purity is usually 95%.

(4-Chlorophenyl)(pyridin-3-yl)methanol

In Stock

• CAS RN:
• 68885-32-5

• Formula:
• C12H10ClNO

• InChI:
• InChI=1S/C12H10ClNO/c13-11-5-3-9(4-6-11)12(15)10-2-1-7-14-8-10/h1-8,12,15H

• InChIKey:
• CQZLNPXEFGITEZ-UHFFFAOYSA-N

• (4-Chlorophenyl)(pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.

Nicardipine

In Stock

• CAS RN:
• 55985-32-5

• Formula:
• C26H29N3O6

• InChI:
• InChI=1S/C26H29N3O6/c1-17-22(25(30)34-4)24(20-11-8-12-21(15-20)29(32)33)23(18(2)27-17)26(31)35-14-13-28(3)16-19-9-6-5-7-10-19/h5-12,15,24,27H,13-14,16H2,1-4H3

• InChIKey:
• ZBBHBTPTTSWHBA-UHFFFAOYSA-N

• Nicardipine is a synthetic derivative of nitrophenyl-pyridine and potent calcium channel blocker, Nicardipine (Nifedipine Family) blocks calcium ions from certain cell walls and inhibits contraction of coronary and peripheral arteries, resulting in lowered oxygen requirements for heart muscle and decreased arterial contraction and spasm. It is used clinically as a cerebral and coronary vasodilator.
  Nicardipine is a second generation calcium channel blocker used in the treatment of hypertension and stable angina pectoris. Nicardipene therapy has been associated with a low rate of transient serum enzyme elevations, but has not been linked convincingly to instances of clinically apparent liver injury with jaundice.
  Nicardipine, also known as cardene or flusemide, belongs to the class of organic compounds known as dihydropyridinecarboxylic acids and derivatives. Dihydropyri...

5-({2,5-dimethyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

Usually In Stock

• CAS RN:
• 327085-32-5

• Formula:
• C18H14F3N3O2S

• InChI:
• InChI=1S/C18H14F3N3O2S/c1-9-7-11(8-12-15(25)22-17(27)23-16(12)26)10(2)24(9)14-6-4-3-5-13(14)18(19,20)21/h3-8H,1-2H3,(H2,22,23,25,26,27)

• InChIKey:
• OXMJRPUJLBSXMK-UHFFFAOYSA-N

• 5-({2,5-dimethyl-1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C18H14F3N3O2S and its molecular weight is 393.38. The purity is usually 95%.

6-Chloro-1-(4-methylphenyl)-1-oxohexane

In Stock

• CAS RN:
• 898785-32-5

• Formula:
• C13H17ClO

• InChI:
• InChI=1S/C13H17ClO/c1-11-6-8-12(9-7-11)13(15)5-3-2-4-10-14/h6-9H,2-5,10H2,1H3

• InChIKey:
• DWSZWLDXSMGGPY-UHFFFAOYSA-N

• 6-Chloro-1-(4-methylphenyl)-1-oxohexane is a useful research compound. Its molecular formula is C13H17ClO and its molecular weight is 224.72 g/mol. The purity is usually 95%.

N-((4-(2,3-dimethylphenyl)-5-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-32-5

• Formula:
• C35H34N6O4S2

• InChI:
• InChI=1S/C35H34N6O4S2/c1-23-9-7-12-29(24(23)2)40-32(20-36-33(42)21-45-27-10-5-4-6-11-27)37-38-35(40)47-22-34(43)41-30(25-14-16-26(44-3)17-15-25)19-28(39-41)31-13-8-18-46-31/h4-18,30H,19-22H2,1-3H3,(H,36,42)

• InChIKey:
• LXVTWFMGIIXYHS-UHFFFAOYSA-N

• N-((4-(2,3-dimethylphenyl)-5-((2-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C35H34N6O4S2 and its molecular weight is 666.82. The purity is usually 95%.

3-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)-5-chlorobenzo[d]oxazol-2(3H)-one

Usually In Stock

• CAS RN:
• 848085-32-5

• Formula:
• C21H22ClN3O3

• InChI:
• InChI=1S/C21H22ClN3O3/c22-17-6-7-19-18(14-17)25(21(27)28-19)9-8-20(26)24-12-10-23(11-13-24)15-16-4-2-1-3-5-16/h1-7,14H,8-13,15H2

• InChIKey:
• HRRUCDOHFYOTTN-UHFFFAOYSA-N

• 3-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)-5-chlorobenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C21H22ClN3O3 and its molecular weight is 399.88. The purity is usually 95%.

Angiotensin I-Converting Enzyme (ACE) Inactivator

In Stock

• CAS RN:
• 144085-32-5

• Formula:
• C21H21N3O4

• InChI:
• InChI=1S/C21H21N3O4/c22-12-11-19(25)23-17(13-15-7-3-1-4-8-15)20(26)24-18(21(27)28)14-16-9-5-2-6-10-16/h1-10,17-18H,11,13-14H2,(H,23,25)(H,24,26)(H,27,28)/t17-,18-/m0/s1

• InChIKey:
• FPAPTZAOPMWDRV-ROUUACIJSA-N

• Angiotensin I-Converting Enzyme (ACE) Inactivator is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.4 g/mol. The purity is usually 95%.

4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one

• CAS RN:
• 1111085-32-5

• Formula:
• C14H14N2O

• InChI:
• InChI=1S/C14H14N2O/c17-14-13-7-4-8-16(13)12(10-15-14)9-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,15,17)

• InChIKey:
• KXPYIPFDZQQZOV-UHFFFAOYSA-N

• 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.

2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Usually In Stock

• CAS RN:
• 1629585-32-5

• Formula:
• C15H20BNO4

• InChI:
• InChI=1S/C15H20BNO4/c1-9-13(18)17-11-8-10(6-7-12(11)19-9)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3,(H,17,18)

• InChIKey:
• NCJQRPLCUOATGN-UHFFFAOYSA-N

• 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is a useful research compound. Its molecular formula is C15H20BNO4 and its molecular weight is 289.14. The purity is usually 95%.

5-Chloro-2-methoxy-N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]benzamide

In Stock

• CAS RN:
• 1797285-32-5

• Formula:
• C19H23ClN4O2

• InChI:
• InChI=1S/C19H23ClN4O2/c1-13-3-6-18(23-22-13)24-9-7-14(8-10-24)12-21-19(25)16-11-15(20)4-5-17(16)26-2/h3-6,11,14H,7-10,12H2,1-2H3,(H,21,25)

• InChIKey:
• RFBQSVSIJZCMOU-UHFFFAOYSA-N

• 5-Chloro-2-methoxy-N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]benzamide is a useful research compound. Its molecular formula is C19H23ClN4O2 and its molecular weight is 374.87. The purity is usually 95%.

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone

Usually In Stock

• CAS RN:
• 2379985-32-5

• Formula:
• C21H20FN3O2

• InChI:
• InChI=1S/C21H20FN3O2/c1-27-19-9-8-14(10-16(19)22)21(26)24-11-15(12-24)25-18-5-3-2-4-17(18)23-20(25)13-6-7-13/h2-5,8-10,13,15H,6-7,11-12H2,1H3

• InChIKey:
• DVARXHZJVYSGEJ-UHFFFAOYSA-N

• [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(3-fluoro-4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.

methyl 2-amino-6-bromo-3-methoxybenzoate

In Stock

• CAS RN:
• 1247385-32-5

• Formula:
• C9H10BrNO3

• InChI:
• InChI=1S/C9H10BrNO3/c1-13-6-4-3-5(10)7(8(6)11)9(12)14-2/h3-4H,11H2,1-2H3

• InChIKey:
• NHBKZQWBKIVEBP-UHFFFAOYSA-N

• Methyl 2-amino-6-bromo-3-methoxybenzoate is a useful research compound. Its molecular formula is C9H10BrNO3 and its molecular weight is 260.08 g/mol. The purity is usually 95%.

2-(Carboxymethyl)-4-nitrobenzoic acid

• CAS RN:
• 134441-61-5; 39585-32-5

• Formula:
• C9H7NO6

• InChI:
• InChI=1S/C9H7NO6/c11-8(12)4-5-3-6(10(15)16)1-2-7(5)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)

• InChIKey:
• CKXXWBQEZGLFMV-UHFFFAOYSA-N

• 2-(Carboxymethyl)-4-nitrobenzoic acid is a useful research compound. Its molecular formula is C9H7NO6 and its molecular weight is 225.156. The purity is usually 95%.

2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

• CAS RN:
• 1629585-32-5; 2377233-83-3

• Formula:
• C15H20BNO4

• InChI:
• InChI=1S/C15H20BNO4/c1-9-13(18)17-11-8-10(6-7-12(11)19-9)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3,(H,17,18)

• InChIKey:
• NCJQRPLCUOATGN-UHFFFAOYSA-N

• 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is a useful research compound. Its molecular formula is C15H20BNO4 and its molecular weight is 289.14. The purity is usually 95%.